Cas no 105661-40-3 (Nβ-Azido-L-2,3-Diaminopropionic Acid)

• Product Name: Nβ-Azido-L-2,3-Diaminopropionic Acid
• CAS No: 105661-40-3
• MF: C₃H₆N₄O₂
• MW: 130.10533952713
• MDL: MFCD01674171
• CID: 162536
• PubChem ID: 9964096
• Update Time: 2025-07-19

Nβ-Azido-L-2,3-Diaminopropionic Acid Chemical and Physical Properties

Names and Identifiers

• L-Alanine, 3-azido-
• 3-AZIDO-L-ALANINE
• Nβ-Azido-L-2,3-diaminopropionic acid hydrochloride
• 3-azidoalanine
• L-AZIDOALANINE
• 105661-40-3
• HY-151641
• beta-azidoalanine
• DTXSID30909673
• SCHEMBL13482801
• EN300-309470
• CS-0617787
• BRN 6191289
• CCRIS 1790
• beta-azido-L-alanine
• 8Y835MJ6LI
• ALANINE, 3-AZIDO-, L-
• Q27271201
• CIFCKCQAKQRJFC-REOHCLBHSA-N
• UNII-8Y835MJ6LI
• (2S)-2-AMINO-3-AZIDOPROPANOIC ACID
• AKOS030212908
• Nbeta-Azido-L-2,3-Diaminopropionic Acid
• Nβ-Azido-L-2,3-Diaminopropionic Acid

• MDL： MFCD01674171
• Inchi： 1S/C3H6N4O2/c4-2(3(8)9)1-6-7-5/h2H,1,4H2,(H,8,9)/t2-/m0/s1
• InChI Key： CIFCKCQAKQRJFC-REOHCLBHSA-N
• SMILES： OC([C@H](CN=[N+]=[N-])N)=O

Computed Properties

• Exact Mass: 130.049075
• Monoisotopic Mass: 130.049075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.7
• XLogP3: -2.5

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Nβ-Azido-L-2,3-Diaminopropionic Acid

Professional Introduction to Nβ-Azido-L-2,3-Diaminopropionic Acid (CAS No. 105661-40-3)

Nβ-Azido-L-2,3-Diaminopropionic Acid, a compound with the chemical identifier CAS No. 105661-40-3, represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, characterized by its unique structural properties, has garnered considerable attention due to its potential applications in various scientific domains. The presence of both azido and amino functional groups in its molecular structure makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of complex biomolecules and peptidomimetics.

The utility of Nβ-Azido-L-2,3-Diaminopropionic Acid extends beyond its role as a building block in organic synthesis. Its applications in medicinal chemistry have been explored extensively, particularly in the development of novel therapeutic agents. The azido group, a well-known reactivity handle, allows for further functionalization through various chemical transformations such as click chemistry reactions. These reactions are pivotal in the construction of biologically active molecules, including drugs targeting neurological disorders and infectious diseases.

Recent studies have highlighted the importance of Nβ-Azido-L-2,3-Diaminopropionic Acid in the development of protease inhibitors. Proteases play a crucial role in numerous physiological processes, and their dysregulation is associated with several diseases. By incorporating this compound into drug design strategies, researchers have been able to develop more effective inhibitors with improved selectivity and potency. The azido moiety facilitates the introduction of specific side chains that can interact with the active site of the target protease, thereby enhancing binding affinity.

In addition to its applications in drug development, Nβ-Azido-L-2,3-Diaminopropionic Acid has found utility in materials science. Its ability to undergo controlled polymerization reactions makes it a valuable precursor for the synthesis of advanced materials with tailored properties. These materials have potential applications in biodegradable polymers, coatings, and even nanotechnology. The versatility of this compound underscores its significance as a multifunctional building block in synthetic chemistry.

The synthesis of Nβ-Azido-L-2,3-Diaminopropionic Acid involves a series of well-defined chemical steps that highlight its synthetic accessibility. The process typically begins with the functionalization of L-2,3-diaminopropionic acid, where selective introduction of the azido group is achieved through carefully controlled reaction conditions. This synthetic route has been optimized to ensure high yield and purity, making it suitable for both laboratory-scale experiments and industrial production.

The structural features of Nβ-Azido-L-2,3-Diaminopropionic Acid also make it an attractive candidate for studying enzyme-substrate interactions. By employing this compound as a substrate mimic or inhibitor, researchers can gain insights into the mechanisms underlying enzymatic reactions. Such studies are crucial for understanding disease pathogenesis and developing targeted therapies. The ability to modulate enzyme activity through small molecular modifications has been instrumental in advancing our understanding of biological processes at the molecular level.

Advances in computational chemistry have further enhanced the utility of Nβ-Azido-L-2,3-Diaminopropionic Acid by enabling predictive modeling of its reactivity and interactions. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound behaves within biological systems. These computational approaches complement experimental studies by offering a virtual platform for hypothesis testing and drug design optimization.

The growing interest in green chemistry principles has also influenced the development methodologies for compounds like Nβ-Azido-L-2,3-Diaminopropionic Acid. Efforts are being made to minimize waste generation and reduce hazardous byproducts through sustainable synthetic routes. Such initiatives align with global efforts to promote environmental responsibility while maintaining high standards of chemical research and development.

In conclusion, Nβ-Azido-L-2,3-Diaminopropionic Acid (CAS No. 105661-40-3) stands as a testament to the ingenuity and progress in modern chemical science. Its diverse applications span from pharmaceuticals to advanced materials, underscoring its importance as a versatile intermediate. As research continues to uncover new possibilities for this compound, its impact on science and technology is poised to grow even further.